Cas no 19685-21-3 (2,5,8,11-Tetraoxatetradec-13-ene)

• Product Name: 2,5,8,11-Tetraoxatetradec-13-ene
• CAS No: 19685-21-3
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• MDL: MFCD00080393
• CID: 212672
• PubChem ID: 88195
• Update Time: 2025-11-01

2,5,8,11-Tetraoxatetradec-13-ene Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]prop-1-ene
• 2,5,8,11-tetraoxatetradec-13-ene
• 4,7,10,13-Tetraoxatetradec-1-ene
• allyl methyl triethylene glycol
• Allyloxymethoxytriglycol
• allyloxytri(ethylene glycol) monomethyl ether
• EINECS 243-224-6
• O-allyl O-methyl triethylene glycol ether
• tri(ethylene glycol) allyl methyl ether
• Allylmethoxytriethylene oxide
• ENEA 0375
• Methyl triethylene glycol allyl ether
• Tri(ethylene glycol) monoallyl monomethyl ether
• Triethylene glycol allyl methyl ether
• Triethyleneglycol methyl allyl ether
• Triethyleneglycol monomethyl monoallyl ether
• 2,5,8,11-Tetraoxa-13-tetradecene
• 1-(Allyloxy)-8-methoxy-3,6-dioxaoctane
• Triethylene glycol allyl methyl diether
• Allyloxy(triethylene oxide), methyl ether
• 2-(Allyloxy)ethyl 2-(2-methoxyethoxy)ethyl ether
• 3-[2-[2-(2-Methoxyethoxy)ethoxy]ethoxy]-1-propene
• QOQTULDKYFWBLQ-UHFFFAOYSA-N
• triethylene glycol methyl allyl ether
• Allyl methoxy triethylene glycol ether
• CS-0047709
• Allylmethoxytriethylene glycol
• YSZC668
• MFCD00080393
• AKOS028110930
• 19685-21-3
• T3914
• NS00026402
• AS-68278
• SCHEMBL148189
• Tetraoxatetradec-13-ene
• DTXSID2066515
• RV2K3VU8NV
• A901434
• Allyloxy(triethylene oxide), methyl ether, 95%
• A12227
• DTXCID0036138
• 2,5,8,11-Tetraoxatetradec-13-ene

• MDL： MFCD00080393
• Inchi： 1S/C10H20O4/c1-3-4-12-7-8-14-10-9-13-6-5-11-2/h3H,1,4-10H2,2H3
• InChI Key： QOQTULDKYFWBLQ-UHFFFAOYSA-N
• SMILES： O(CCOCC=C)CCOCCOC

Computed Properties

• Exact Mass: 204.13600
• Monoisotopic Mass: 204.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 0.3

Experimental Properties

• Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 117-119 ºC (5 Torr)
• Flash Point: 80.8±32.4 ºC,
• Refractive Index: 1.427
• Solubility: Soluble (180 g/l) (25 º C),
• PSA: 36.92000
• LogP: 0.86860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2,5,8,11-Tetraoxatetradec-13-ene

2,5,8,11-Tetraoxatetradec-13-ene (CAS No. 19685-21-3): A Comprehensive Overview

2,5,8,11-Tetraoxatetradec-13-ene, identified by the CAS number 19685-21-3, is a cyclic ether compound with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in various fields such as materials science and pharmaceuticals. The molecule consists of a tetraoxa framework, which refers to the presence of four oxygen atoms within the structure. This arrangement contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of tetraoxa-containing compounds in the development of advanced materials. Researchers have explored the use of 2,5,8,11-tetraoxatetradec-13-ene as a precursor for synthesizing high-performance polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for applications in aerospace and automotive industries. The cyclic nature of the molecule also facilitates its use in self-healing materials, a cutting-edge area of materials science.

In the pharmaceutical sector, 2,5,8,11-tetraoxatetradec-13-ene has shown promise as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules enhances drug solubility and bioavailability. A 2023 study published in *Advanced Drug Delivery Reviews* demonstrated that this compound can be used to encapsulate hydrophobic drugs, significantly improving their efficacy in treating chronic diseases.

The synthesis of 2,5,8,11-tetraoxatetradec-13-ene involves a multi-step process that includes ring-opening polymerization and subsequent cyclization reactions. These methods have been optimized in recent years to improve yield and purity. The compound's synthesis is now more efficient thanks to advancements in catalytic systems and green chemistry practices.

Environmental considerations are also a key focus when working with tetraoxa-containing compounds like 2,5,8,11-tetraoxatetradec-13-ene. Researchers are exploring biodegradable versions of these compounds to reduce their environmental footprint. A 2024 study in *Green Chemistry* reported the successful synthesis of a biodegradable analog that maintains the desirable properties of the original compound while being environmentally friendly.

In conclusion, 2,5,8,11-tetraoxatetradec-13-ene (CAS No. 19685-21-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.